2-Methylazepane hydrochloride
Overview
Description
2-Methylazepane hydrochloride is a chemical compound with the molecular formula C7H16ClN . It is a white to yellow solid .
Synthesis Analysis
A Fit-for-Purpose Synthesis of ®-2-Methylazepane has been published . The synthesis process involves Iron Catalyzed Dearomatization of Pyridines into Annelated Azepine Derivatives in a One-Step, Three-Component Reaction .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H15N.ClH/c1-7-5-3-2-4-6-8-7;/h7-8H,2-6H2,1H3;1H . The molecular weight of the compound is 149.66 .
Scientific Research Applications
Forensic Toxicology : A study conducted in Tokyo reported the identification of new compounds in unregulated drugs, including azepane isomers of AM-2233 and AM-1220. This underscores the importance of 2-Methylazepane hydrochloride and similar compounds in forensic analyses of designer drugs (Nakajima et al., 2012).
Antimicrobial and Anti-inflammatory Agents : A 2015 study synthesized novel derivatives of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine, demonstrating the application of this compound in creating compounds with potential antimicrobial and anti-inflammatory properties (Kendre, Landge, & Bhusare, 2015).
Microwave-Assisted Synthesis : A 2004 study explored the synthesis of oxazolines and thiazolines using microwave irradiation, highlighting the role of this compound in facilitating efficient chemical syntheses (Katritzky, Cai, Suzuki, & Singh, 2004).
Cancer Research : A 2022 study synthesized and evaluated the cytotoxicity of pyrazole compounds bearing an oxazepine core against breast cancer cells, indicating the relevance of this compound in developing potential cancer therapies (Azzawi & Hussein, 2022).
Neuroscience Research : In neuroscience, a 1997 study investigated the role of dopamine receptors in the nucleus accumbens, using agonists and antagonists including hydrochloride derivatives, showing the importance of this compound in understanding brain function (Ikemoto, Glazier, Murphy, & Mcbride, 1997).
Safety and Hazards
properties
IUPAC Name |
2-methylazepane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-7-5-3-2-4-6-8-7;/h7-8H,2-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYKPDCIMYRNMEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80735409 |
Source
|
| Record name | 2-Methylazepane--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80735409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30796-90-8 |
Source
|
| Record name | 2-Methylazepane--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80735409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methylazepane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![trans-7,8-Dihydroxy-7,8-dihydrobenzo[a]pyrene Dibenzoate](/img/structure/B584481.png)
